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Compound of Interest

Compound Name: Ethyl 2-benzylacetoacetate

Cat. No.: B018223 Get Quote

An In-depth Technical Guide to Ethyl 2-
benzylacetoacetate
This technical guide provides a comprehensive overview of the fundamental physicochemical

properties and a representative synthetic protocol for Ethyl 2-benzylacetoacetate. The

information is intended for researchers, scientists, and professionals in the field of drug

development and organic chemistry.

Core Compound Data
The key quantitative data for Ethyl 2-benzylacetoacetate are summarized in the table below

for easy reference and comparison.
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Parameter Value Reference

Molecular Formula C13H16O3 [1][2][3]

Molecular Weight 220.26 g/mol [1][2][3]

CAS Number 620-79-1 [2]

Appearance
Colorless to light yellow oily

liquid
[3]

Boiling Point 276 °C

Density 1.036 g/mL at 25 °C

Synthesis of Ethyl 2-benzylacetoacetate: An
Experimental Protocol
The synthesis of Ethyl 2-benzylacetoacetate is commonly achieved through the alkylation of

an enolate. The following protocol details a representative procedure.

Principle
The reaction involves the deprotonation of the α-carbon of ethyl acetoacetate using a suitable

base, such as sodium ethoxide, to form a resonance-stabilized enolate. This nucleophilic

enolate then undergoes an SN2 reaction with benzyl chloride, resulting in the formation of

Ethyl 2-benzylacetoacetate.

Materials and Reagents
Ethyl acetoacetate

Sodium ethoxide

Ethanol (anhydrous)

Benzyl chloride

Ethyl acetate
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Magnesium sulfate (anhydrous)

Deionized water

Hexane

Experimental Procedure
Preparation of the Enolate: In a dry 100 mL round-bottom flask equipped with a magnetic

stirrer, add sodium ethoxide (3.4g, 0.05 mol) to 25 mL of anhydrous ethanol. Stir the mixture

until the sodium ethoxide is completely dissolved. To this solution, add ethyl acetoacetate

(6.5g, 0.05 mol).

Alkylation: Place a condenser on the flask and add benzyl chloride (6.3g, 0.05 mol) dropwise

through the condenser. An exothermic reaction will occur.

Reflux: Once the initial reaction subsides, heat the mixture to reflux for approximately 40

minutes using a heating mantle.

Work-up: After cooling the reaction mixture to room temperature, pour it into 100 mL of

deionized water. Extract the aqueous mixture twice with 50 mL portions of ethyl acetate.

Purification: Combine the organic extracts and wash them twice with 50 mL of deionized

water. Dry the organic layer over anhydrous magnesium sulfate. Filter off the drying agent

and remove the solvent under reduced pressure using a rotary evaporator to yield the crude

product.

Analysis: The purity of the resulting Ethyl 2-benzylacetoacetate can be assessed using

thin-layer chromatography (TLC) with a 9:1 hexane-ethyl acetate solution as the eluent.

Logical Relationship Diagram
The following diagram illustrates the key attributes of Ethyl 2-benzylacetoacetate.
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Properties of Ethyl 2-benzylacetoacetate

Ethyl 2-benzylacetoacetate

Formula: C13H16O3 Molecular Weight: 220.26 g/mol CAS: 620-79-1 Appearance: Oily Liquid

Synthesis

yields

Ethyl Acetoacetate Benzyl Chloride Sodium Ethoxide

catalyzes

Click to download full resolution via product page

Caption: Key properties and synthesis reactants for Ethyl 2-benzylacetoacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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